Cas no 893967-64-1 (N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-(trifluoromethyl)benzamide
• CAS No: 893967-64-1
• MF: C₁₉H₁₂F₃N₃OS
• MW: 387.378293037415
• CID: 6566100
• Update Time: 2025-06-12

N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-(trifluoromethyl)benzamide
• N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C19H12F3N3OS/c20-19(21,22)14-5-1-4-13(9-14)17(26)23-15-6-2-3-12(10-15)16-11-25-7-8-27-18(25)24-16/h1-11H,(H,23,26)
• InChI Key： WVQCVIASRTURDA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=CN3C=CSC3=N2)=C1)(=O)C1=CC=CC(C(F)(F)F)=C1

Additional information on N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-(trifluoromethyl)benzamide

Recent Advances in the Study of N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-(trifluoromethyl)benzamide (CAS: 893967-64-1)

The compound N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-(trifluoromethyl)benzamide (CAS: 893967-64-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. The unique structural features of the imidazo[2,1-b][1,3]thiazole moiety, combined with the trifluoromethylbenzamide group, contribute to its high binding affinity and selectivity towards target proteins. Computational modeling and in vitro assays have demonstrated its efficacy in disrupting key signaling cascades, making it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the pharmacokinetic properties of N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-(trifluoromethyl)benzamide. The compound exhibited favorable oral bioavailability and metabolic stability in preclinical models, with minimal off-target effects. These findings suggest its potential for advancing to clinical trials, particularly for conditions such as rheumatoid arthritis and certain types of cancer.

Another significant development involves the optimization of synthetic routes for this compound. A team from the University of Cambridge reported a novel, high-yield synthesis method that reduces production costs and improves scalability. This advancement is critical for facilitating large-scale manufacturing and further pharmacological evaluations.

Despite these promising results, challenges remain in fully elucidating the compound's safety profile and long-term effects. Ongoing research is focused on addressing these gaps through comprehensive toxicology studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-(trifluoromethyl)benzamide represents a compelling area of research in chemical biology. Its unique properties and therapeutic potential underscore the importance of continued investigation. Future studies should prioritize clinical validation and the exploration of combination therapies to maximize its therapeutic impact.